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Compound of Interest

Compound Name: Cyanine5 alkyne

Cat. No.: B606867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Sulfo-Cyanine5-alkyne, a key reagent in the

field of bioconjugation. We will delve into its chemical properties, provide detailed protocols for

its application in click chemistry, and illustrate the underlying mechanisms and workflows

through diagrams. This document is intended to serve as a practical resource for researchers

leveraging click chemistry for labeling and detecting biomolecules.

Core Properties of Sulfo-Cyanine5-Alkyne
Sulfo-Cyanine5-alkyne is a water-soluble, far-red fluorescent dye specifically modified with an

alkyne group. This functionalization allows for its covalent attachment to azide-modified

molecules through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a

cornerstone of click chemistry. The sulfonate groups enhance its hydrophilicity, making it

particularly suitable for labeling biological macromolecules such as proteins and nucleic acids

in aqueous environments.[1][2][3][4] Its fluorescence is generally pH-insensitive between pH 4

and 10.[5]

The key quantitative specifications of Sulfo-Cyanine5-alkyne are summarized in the table

below. These values are essential for designing and executing quantitative fluorescence-based

assays.
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Property Value Source(s)

Molecular Weight ~701.8 g/mol (sodium salt)

~787.96 g/mol

Excitation Maximum (λex) ~646 - 650 nm

Emission Maximum (λem) ~662 - 680 nm

Extinction Coefficient ~250,000 - 271,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield ~0.2

Solubility Water, DMSO, DMF

Storage Conditions
-20°C in the dark for long-term

storage

The Click Chemistry Reaction: A Visual
Representation
The core of this technology is the click reaction, which forms a stable triazole linkage between

the alkyne-functionalized dye and an azide-modified target molecule. This reaction is highly

specific and bioorthogonal, meaning it does not interfere with native biological functional

groups.
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Figure 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
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Figure 2: General Experimental Workflow for Click Chemistry Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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